molecular formula C8H10F2O2 B8525111 1,1-Difluoro-5-methylspiro[2.3]hexane-5-carboxylic acid

1,1-Difluoro-5-methylspiro[2.3]hexane-5-carboxylic acid

Cat. No.: B8525111
M. Wt: 176.16 g/mol
InChI Key: ZLALTRNMQHAPGB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,1-Difluoro-5-methylspiro[2.3]hexane-5-carboxylic acid is a useful research compound. Its molecular formula is C8H10F2O2 and its molecular weight is 176.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H10F2O2

Molecular Weight

176.16 g/mol

IUPAC Name

2,2-difluoro-5-methylspiro[2.3]hexane-5-carboxylic acid

InChI

InChI=1S/C8H10F2O2/c1-6(5(11)12)2-7(3-6)4-8(7,9)10/h2-4H2,1H3,(H,11,12)

InChI Key

ZLALTRNMQHAPGB-UHFFFAOYSA-N

Canonical SMILES

CC1(CC2(C1)CC2(F)F)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of Intermediate 326A (0.5 g, 2.448 mmol) in THF (10 mL) and water (5 mL) was added NaOH (0.245 g, 6.12 mmol) and the reaction mixture was stirred at RT for 16 h. The volatiles were removed from the reaction mixture and the pH of the resulting residue was adjusted to ˜3 using a 1.0 N aq. solution of HCl. The aqueous layer was extracted with EtOAc (3×10 mL) The combined organic layer was washed with water, brine, dried over Na2SO4, filtered and concentrated to afford Intermediate 326B (0.35 g, 81%, a mixture of cis and trans isomers) as a yellow liquid used directly in the next step without purification. 1H NMR (400 MHz, DMSO-d6) δ ppm 12.39 (br. s., 1H), 2.55-2.63 (m, 2H), 1.89-2.02 (m, 2H), 1.34-1.45 (m, 3H), 1.14-1.23 (m, 2H).
Name
Intermediate 326A
Quantity
0.5 g
Type
reactant
Reaction Step One
Name
Quantity
0.245 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One

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